Cas no 2137591-92-3 (5-(1-methyl-1H-pyrazol-5-yl)-1-propyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-(1-methyl-1H-pyrazol-5-yl)-1-propyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2137591-92-3
• MF: C₁₀H₁₃N₅O₂
• MW: 235.242521047592
• CID: 6268643
• PubChem ID: 165951790
• Update Time: 2025-06-28

5-(1-methyl-1H-pyrazol-5-yl)-1-propyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-methyl-1H-pyrazol-5-yl)-1-propyl-1H-1,2,3-triazole-4-carboxylic acid
• 2137591-92-3
• EN300-1128096

• Inchi： 1S/C10H13N5O2/c1-3-6-15-9(7-4-5-11-14(7)2)8(10(16)17)12-13-15/h4-5H,3,6H2,1-2H3,(H,16,17)
• InChI Key： SCNBLNVIVJLPDR-UHFFFAOYSA-N
• SMILES： OC(C1=C(C2=CC=NN2C)N(CCC)N=N1)=O

Computed Properties

• Exact Mass: 235.10692467g/mol
• Monoisotopic Mass: 235.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 85.8Ų

Additional information on 5-(1-methyl-1H-pyrazol-5-yl)-1-propyl-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 5-(1-methyl-1H-pyrazol-5-yl)-1-propyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2137591-92-3)

5-(1-methyl-1H-pyrazol-5-yl)-1-propyl-1H-1,2,3-triazole-4-carboxylic acid, identified by its CAS number 2137591-92-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound belongs to the triazole and pyrazole classes, featuring a unique structural framework that makes it a promising candidate for further research and development in drug discovery. The molecular structure incorporates multiple functional groups, including a carboxylic acid moiety and a propyl chain, which contribute to its diverse chemical properties and potential biological activities.

The compound’s significance lies in its potential applications as an intermediate in the synthesis of biologically active molecules. The presence of the 1-methyl-1H-pyrazol-5-yl substituent enhances its structural complexity, which is often associated with improved binding affinity to biological targets. This feature has made it a subject of interest for researchers exploring novel therapeutic agents. The triazole core is particularly noteworthy, as triazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, the pharmaceutical industry has seen a surge in the development of small molecules derived from heterocyclic scaffolds due to their favorable pharmacokinetic profiles and high binding specificity. 5-(1-methyl-1H-pyrazol-5-yl)-1-propyl-1H-1,2,3-triazole-4-carboxylic acid exemplifies this trend, with its structural features aligning well with modern drug design principles. The carboxylic acid group at the 4-position of the triazole ring provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that derivatives of pyrazole and triazole have shown promise in inhibiting various enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders. For instance, studies have demonstrated that certain triazole-containing compounds exhibit inhibitory effects on kinases and other targets relevant to tumor growth and progression. While 5-(1-methyl-1H-pyrazol-5-yl)-1-propyl-1H-1,2,3-triazole-4-carboxylic acid itself may not be directly therapeutic, it serves as a valuable building block for generating novel lead compounds.

The synthesis of this compound involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps typically include condensation reactions to form the triazole ring, followed by alkylation and carboxylation processes to introduce the propyl and carboxylic acid functionalities, respectively. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to enhance yield and selectivity during these transformations. These synthetic methodologies are critical in ensuring that researchers can produce sufficient quantities of the compound for both laboratory studies and potential preclinical evaluations.

From a computational chemistry perspective, 5-(1-methyl-1H-pyrazol-5-yl)-1-propyl-1H-1,2,3-triazole-4-carboxylic acid has been subjected to molecular modeling studies to predict its interactions with biological targets. These simulations have provided insights into how different substituents influence binding affinity and specificity. For example, the methyl group on the pyrazole ring has been shown to modulate electronic properties, affecting how the molecule interacts with proteins or nucleic acids. Such findings are invaluable for guiding medicinal chemists in optimizing lead structures toward higher efficacy.

The compound’s physicochemical properties also play a crucial role in its potential pharmaceutical applications. Parameters such as solubility, stability under various conditions (e.g., pH), and metabolic degradation pathways are carefully evaluated during early-stage development. These characteristics determine whether a molecule can progress from preclinical studies to clinical trials. Preliminary data suggest that derivatives of this compound exhibit reasonable solubility in both aqueous and organic solvents, making them suitable for formulation into diverse dosage forms.

Recent advancements in biocatalysis have opened new avenues for synthesizing complex molecules like 5-(1-methyl-1H-pyrazol-5-yl)-1-propyl-1H-1,2,3-triazole-4-carboxylic acid more efficiently and sustainably. Enzymatic approaches can complement traditional synthetic methods by providing greener alternatives that minimize waste generation while maintaining high yields. Additionally, biocatalytic transformations offer precise control over regioselectivity—a critical factor when introducing multiple functional groups into a molecular framework.

The role of this compound in drug discovery extends beyond its use as an intermediate; it also represents an opportunity for interdisciplinary collaboration between chemists who design molecules and biologists who study their effects at the cellular level. By integrating chemical synthesis with biological testing early in the discovery process (a strategy known as "de novo" drug design), researchers can accelerate development timelines while reducing costs associated with late-stage failures.

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